Methyl (2R)-2-[(2-aminoacetyl)amino]-2-(4-hydroxyphenyl)acetate;hydrochloride

• IUPAC Name: methyl (2R)-2-[(2-aminoacetyl)amino]-2-(4-hydroxyphenyl)acetate;hydrochloride
• InChI: InChI=1S/C11H14N2O4.ClH/c1-17-11(16)10(13-9(15)6-12)7-2-4-8(14)5-3-7;/h2-5,10,14H,6,12H2,1H3,(H,13,15);1H/t10-;/m1./s1
• InChI Key: POGPKDZWSINDOE-HNCPQSOCSA-N
• Canonical SMILES: COC(=O)C(C1=CC=C(C=C1)O)NC(=O)CN.Cl
• Isomeric SMILES: COC(=O)[C@@H](C1=CC=C(C=C1)O)NC(=O)CN.Cl
• Molecular Formula: C11H15ClN2O4
• Molecular Weight: 274.70 g/mol

Description

Methyl (2R)-2-[(2-aminoacetyl)amino]-2-(4-hydroxyphenyl)acetate;hydrochloride, also known as N-acetyl-L-tyrosine methyl ester hydrochloride, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been synthesized using various methods and has been studied for its potential applications in different areas.

Scientific Research Applications

Hydrogen Bond Studies

• Application : Research involving substituted N-(2-hydroxyphenyl)-2-((4-methylbenzensulfonyl)amino)acetamides, which are structurally related to Methyl (2R)-2-[(2-aminoacetyl)amino]-2-(4-hydroxyphenyl)acetate;hydrochloride, includes studies of intramolecular and intermolecular hydrogen bonding. These studies contribute to the understanding of the molecular structure and electronic behavior of such compounds (Romero & Margarita, 2008).

Synthesis of Related Compounds

• Application : Various synthesis processes, such as the creation of 4-Choloro-2-hydroxyacetophenone from similar compounds, highlight the versatility and utility of these chemicals in synthesizing other valuable compounds (Teng Da-wei, 2011).

Amino Acid Biosynthesis

• Application : Studies on mixed rumen cultures incorporating compounds similar to Methyl (2R)-2-[(2-aminoacetyl)amino]-2-(4-hydroxyphenyl)acetate;hydrochloride have provided insights into amino acid biosynthesis. This research is crucial for understanding metabolic pathways in microbiological systems (Sauer, Erfle, & Mahadevan, 1975).

Chemoselective Acetylation

• Application : Research has been conducted on the chemoselective acetylation of compounds like 2-Aminophenol, which is structurally related to the compound . This research contributes to the understanding of chemical processes for drug synthesis, specifically in the context of antimalarial drugs (Magadum & Yadav, 2018).

Anticancer Drug Synthesis

• Application : The compound has potential applications in the synthesis of anticancer drugs, as seen in the creation of amino acetate functionalized Schiff base organotin(IV) complexes, which have shown significant cytotoxicity against various human tumor cell lines (Basu Baul, Basu, Vos, & Linden, 2009).

Antibacterial Activity

• Application : The synthesis of related compounds has shown antibacterial activity against both Gram-positive and Gram-negative bacteria, indicating the potential for developing new antibacterial agents (Karai et al., 2018).